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Compound of Interest

Compound Name: (2R)-1-methoxypropan-2-amine

CAS No.: 99636-38-1

Cat. No.: B1588799

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for (2R)-1-
methoxypropan-2-amine (CAS No. 99636-38-1), a chiral amine of interest in pharmaceutical

and agrochemical research. The following sections detail the expected Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule.

Introduction
(2R)-1-methoxypropan-2-amine is a chiral primary amine with the molecular formula

C₄H₁₁NO and a molecular weight of 89.14 g/mol .[1][2] Its structure consists of a propane

backbone with a methoxy group at the C1 position and an amine group at the chiral center, C2.

Understanding the spectroscopic signature of this molecule is fundamental for its identification,

purity assessment, and structural elucidation in various research and development settings.

It is important to note that in a standard (achiral) spectroscopic measurement, enantiomers

such as (2R)- and (2S)-1-methoxypropan-2-amine are indistinguishable.[3][4] Therefore, the

data presented herein, sourced for the racemic mixture known as methoxyisopropylamine, is

representative of the individual enantiomers in an achiral environment.
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Molecular Structure and Spectroscopic Correlation
The key to interpreting the spectroscopic data lies in understanding the chemical environment

of each atom within the molecule.

Caption: Molecular structure of (2R)-1-methoxypropan-2-amine with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For a chiral molecule in an achiral solvent, the NMR spectra of the two enantiomers

are identical.[4]

¹H NMR Spectroscopy
The ¹H NMR spectrum of 1-methoxypropan-2-amine will exhibit distinct signals corresponding

to the chemically non-equivalent protons in the molecule.

Experimental Protocol: ¹H NMR A sample of 1-methoxypropan-2-amine is dissolved in a

deuterated solvent, typically chloroform-d (CDCl₃) or deuterium oxide (D₂O), containing a small

amount of tetramethylsilane (TMS) as an internal standard (0 ppm). The spectrum is then

acquired on a standard NMR spectrometer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1588799/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-guide-to-2r-1-methoxypropan-2-amine
https://www.nanalysis.com/nmready-blog/2019/5/3/enantiomers-image-mirror-image
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protons
Chemical Shift
(δ) ppm
(Predicted)

Multiplicity Integration Rationale

-NH₂ 0.5 - 5.0 Broad singlet 2H

The chemical

shift is highly

variable and

depends on

concentration,

solvent, and

temperature. The

protons are

exchangeable,

leading to a

broad signal.

-CH(NH₂) ~2.8 - 3.2 Multiplet 1H

This proton is

deshielded by

the adjacent

electron-

withdrawing

amine group. It

will be split by

the protons on

the neighboring

CH₂ and CH₃

groups.
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-CH₂-O ~3.2 - 3.5 Multiplet 2H

These protons

are adjacent to

the chiral center

and the oxygen

atom, leading to

a downfield shift.

They are

diastereotopic

and may appear

as a complex

multiplet.

-O-CH₃ ~3.3 Singlet 3H

The methyl

group attached

to the oxygen is

in a distinct

chemical

environment,

appearing as a

sharp singlet.

-CH-CH₃ ~1.0 - 1.2 Doublet 3H

This methyl

group is adjacent

to the chiral

center's CH

group and will be

split into a

doublet.

Rationale for Experimental Choices:

Solvent: CDCl₃ is a common choice for its ability to dissolve a wide range of organic

compounds. D₂O can also be used and is particularly useful for identifying the -NH₂ protons,

as they will exchange with deuterium, causing their signal to disappear from the spectrum.

Internal Standard: TMS is used as a universal reference point (δ 0.0 ppm) for chemical shifts

in ¹H NMR spectroscopy.[5]
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¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Experimental Protocol: ¹³C NMR The sample is prepared as for ¹H NMR. The ¹³C NMR

spectrum is typically acquired with proton decoupling to simplify the spectrum to a series of

single lines for each unique carbon atom.

Carbon
Chemical Shift (δ) ppm
(Predicted)

Rationale

CH(NH₂) ~45 - 55

The carbon atom bonded to

the nitrogen is significantly

deshielded.

CH₂-O ~70 - 80

The carbon atom bonded to

the oxygen atom experiences

a strong deshielding effect,

shifting it significantly

downfield.

-O-CH₃ ~55 - 65

The methoxy carbon is also

deshielded by the attached

oxygen.

-CH-CH₃ ~15 - 25

The terminal methyl carbon is

in a relatively shielded

environment and appears

upfield.

Rationale for Experimental Choices:

Proton Decoupling: This technique simplifies the spectrum by removing the splitting of

carbon signals by attached protons, resulting in a single peak for each chemically equivalent

carbon atom, which aids in interpretation.[6]

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation at specific vibrational frequencies.

Experimental Protocol: IR For a liquid sample like 1-methoxypropan-2-amine, the IR spectrum

is most conveniently obtained using an Attenuated Total Reflectance (ATR) accessory. A drop

of the neat liquid is placed on the ATR crystal, and the spectrum is recorded. Alternatively, a

thin film of the liquid can be prepared between two salt plates (e.g., NaCl or KBr).

Wavenumber (cm⁻¹) Vibration Type Functional Group

3300 - 3500 N-H stretch Primary Amine (-NH₂)

2850 - 3000 C-H stretch Alkanes (-CH, -CH₂, -CH₃)

1590 - 1650 N-H bend (scissoring) Primary Amine (-NH₂)

1070 - 1150 C-O stretch Ether (-O-)

1000 - 1250 C-N stretch Aliphatic Amine

Rationale for Experimental Choices:

ATR-FTIR: This is a modern, rapid, and non-destructive method for obtaining IR spectra of

liquid and solid samples, requiring minimal sample preparation.

Neat Liquid: As 1-methoxypropan-2-amine is a liquid at room temperature, running the

spectrum of the pure substance provides a strong signal without interference from solvents.

[1]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule upon ionization.

Experimental Protocol: MS The sample is introduced into the mass spectrometer, often via gas

chromatography (GC-MS) for volatile liquids. In the ion source, the molecules are ionized,

typically by electron impact (EI). The resulting ions are then separated based on their mass-to-

charge ratio (m/z).
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Expected Fragmentation Pattern:

Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 89, corresponding to the

molecular weight of C₄H₁₁NO. According to the nitrogen rule, a molecule with an odd number

of nitrogen atoms will have an odd molecular weight, which is consistent with the observed

mass.[7]

Base Peak: The most abundant fragment ion, known as the base peak, is often the result of

alpha-cleavage. For 1-methoxypropan-2-amine, the most likely alpha-cleavage is the loss of

a methyl radical (•CH₃) to form a resonance-stabilized iminium ion.

[CH₃OCH₂CH(NH₂)CH₃]⁺• → [CH₃OCH₂CH=NH₂]⁺ + •CH₃ (m/z = 74)

Other Significant Fragments:

Loss of a methoxy radical (•OCH₃) leading to a fragment at m/z = 58.

Loss of the aminomethyl group (•CH₂NH₂) leading to a fragment at m/z = 59.

A prominent peak at m/z = 44 is likely due to the [CH(NH₂)CH₃]⁺ fragment resulting from

cleavage of the C1-C2 bond.

Molecular Ion
[C4H11NO]+•

m/z = 89

Fragment
[C3H8NO]+

m/z = 74
(Base Peak)- •CH3 (Alpha-cleavage)

Fragment
[C3H8N]+
m/z = 58

- •OCH3

Fragment
[C2H6N]+
m/z = 44

- •CH2OCH3

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 1-methoxypropan-2-amine in mass

spectrometry.
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Rationale for Experimental Choices:

Electron Impact (EI): EI is a hard ionization technique that causes extensive fragmentation,

providing a detailed fragmentation pattern that is useful for structural elucidation and creating

a reproducible "fingerprint" of the molecule.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive analytical profile of

(2R)-1-methoxypropan-2-amine. The ¹H and ¹³C NMR spectra define the carbon-hydrogen

framework, the IR spectrum confirms the presence of key functional groups (amine and ether),

and the mass spectrum establishes the molecular weight and characteristic fragmentation

patterns. This information is invaluable for researchers and scientists in confirming the identity

and purity of this chiral building block in drug development and other scientific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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